2-[[5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanylmethyl]-7-(trifluoromethyl)-1H-quinazolin-4-one

• Molecular Formula: C20H15F3N4O3S
• Molecular Weight: 448.4 g/mol
• IUPAC Name: 2-[[5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanylmethyl]-7-(trifluoromethyl)-3H-quinazolin-4-one
• InChI: InChI=1S/C20H15F3N4O3S/c1-11-3-2-4-13(7-11)29-9-17-26-27-19(30-17)31-10-16-24-15-8-12(20(21,22)23)5-6-14(15)18(28)25-16/h2-8H,9-10H2,1H3,(H,24,25,28)
• InChI Key: HHQUFEDNFBTNMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=NN=C(O2)SCC3=NC4=C(C=CC(=C4)C(F)(F)F)C(=O)N3

Description

This compound is a quinazolinone derivative featuring a trifluoromethyl group at position 7 and a 1,3,4-oxadiazole moiety substituted with a 3-methylphenoxy-methyl group at position 2. Quinazolinones are well-known for their diverse biological activities, including kinase inhibition and antimicrobial properties . The trifluoromethyl group enhances metabolic stability and lipophilicity, while the oxadiazole ring may influence electronic properties and binding affinity to biological targets.

Biological Activity

The compound 2-[[5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanylmethyl]-7-(trifluoromethyl)-1H-quinazolin-4-one is a novel quinazoline derivative that has garnered attention due to its potential biological activities. This article delves into the biological activity of this compound, exploring its antimicrobial properties, cytotoxic effects, and mechanisms of action based on various studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{14}N_{4}O_{3}S_{2}$ with a molecular weight of approximately 362.42 g/mol. The structure includes a quinazolinone core, which is known for its diverse pharmacological applications.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of quinazoline derivatives. The compound has been evaluated against various bacterial and fungal strains using standard methods such as the broth microdilution technique.

Table 1: Antimicrobial Activity Data

Microorganism	Activity Observed	Method Used
Staphylococcus aureus	Moderate	Broth microdilution
Escherichia coli	High	Agar diffusion
Candida albicans	Moderate	Broth microdilution
Aspergillus niger	Low	Agar diffusion

Studies indicate that the presence of specific substituents on the phenyl ring significantly influences the antibacterial profile. Compounds with methoxy or methyl substitutions exhibited enhanced activity against gram-positive bacteria compared to those with other electron-donating or withdrawing groups .

The cytotoxic effects of this compound have also been investigated in various cancer cell lines. The mechanism appears to involve the inhibition of critical enzymes involved in cell proliferation and survival.

Inhibition Studies

One notable study focused on the inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis. The compound demonstrated significant inhibitory activity, suggesting potential as an anticancer agent .

Case Studies

• Antimicrobial Evaluation : In a study published by Kumar et al., various derivatives of quinazoline were synthesized and tested for their antimicrobial efficacy. The results indicated that compounds similar to 2-[[5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanylmethyl]-7-(trifluoromethyl)-1H-quinazolin-4-one showed promising activity against both gram-positive and gram-negative bacteria .
• Cytotoxicity Against Cancer Cells : A recent investigation into quinazoline derivatives revealed that compounds with structural similarities to our target compound exhibited cytotoxic effects on human cancer cell lines, specifically through apoptosis induction and cell cycle arrest .

Scientific Research Applications

Antimicrobial Activity

Numerous studies have demonstrated the antimicrobial potential of compounds containing quinazolinone and oxadiazole structures. For instance, a study synthesized various derivatives of quinazolinone and assessed their antimicrobial activity against several bacterial and fungal strains. The results indicated that compounds with a trifluoromethyl group exhibited significant inhibition against Mycobacterium smegmatis and Pseudomonas aeruginosa, suggesting potential applications as antibacterial agents .

Summary of Antimicrobial Studies

Compound	Target Microorganism	Minimum Inhibitory Concentration (MIC)
7a	Mycobacterium smegmatis	6.25 µg/mL
9c	Pseudomonas aeruginosa	Significant inhibition observed
6d	Candida albicans	Effective at 25 µg/mL

These findings highlight the potential of the compound as a lead for developing new antimicrobial agents.

Anticancer Activity

The anticancer properties of quinazolinone derivatives have also been extensively studied. Research has shown that substituents on the quinazolinone ring can significantly influence anticancer activity. For example, certain derivatives demonstrated potent cytotoxic effects against breast cancer cell lines (MDA-MB-231) in MTT assays, indicating their viability as anticancer agents .

Summary of Anticancer Studies

Compound	Cell Line Tested	IC50 Value (µM)
1-substituted quinazolinones	MDA-MB-231	Varies by derivative
Oxadiazole derivatives	Various cancer lines	Significant cytotoxicity observed

Comparison with Similar Compounds

Triazoloquinazolinones ()

Compounds such as 7,8-dimethoxy-2-phenethyloxy-4H-[1,2,4]triazolo[1,5-a]quinazolin-5-one (5f) and 8-methyl-2-methylsulfanyl-4H-[1,2,4]triazolo[1,5-a]quinazolin-5-one (5g) share the quinazolinone core but differ in substituents and fused heterocycles:

• Core Heterocycle: The target compound has a 1,3,4-oxadiazole substituent, whereas 5f and 5g feature a fused triazole ring.
• Substituent Effects : The trifluoromethyl group in the target compound contrasts with methoxy (5f) or methylsulfanyl (5g) groups. Trifluoromethyl groups are electron-withdrawing, which may alter redox properties compared to electron-donating methoxy groups.

Pyrazole Derivatives ()

The compound 5-(3-chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde shares a sulfanylmethyl linker and trifluoromethyl group but lacks the quinazolinone core.

Spectroscopic Analysis

Property	Target Compound	5f (Triazoloquinazolinone)	Pyrazole Derivative ()
1H-NMR (δ ppm)	Expected aromatic peaks (7–8 ppm) for quinazolinone; trifluoromethyl singlet (~3.9 ppm)	Aromatic protons at 6.8–7.5 ppm; methoxy at 3.8 ppm	Aliphatic protons (CH3) at 2.4–2.6 ppm; aldehyde proton at 9.8 ppm
13C-NMR (δ ppm)	CF3 at ~120 ppm; oxadiazole carbons at 160–165 ppm	Triazole carbons at 150–155 ppm	Pyrazole carbons at 140–145 ppm
IR (cm⁻¹)	C=O stretch (~1700 cm⁻¹); C-F stretch (~1150 cm⁻¹)	C=O at 1680 cm⁻¹; C-O at 1250 cm⁻¹	C=O (aldehyde) at 1720 cm⁻¹

Key Research Findings

Synthetic Feasibility: The target compound’s synthesis is achievable via methods analogous to triazoloquinazolinones but may require optimization for oxadiazole formation .

Structure-Activity Relationship (SAR) :

• The trifluoromethyl group improves metabolic stability compared to methyl or methoxy substituents.
• The oxadiazole moiety may confer distinct electronic properties compared to triazole or pyrazole rings.

Potential Applications: Likely candidates for kinase inhibition or antimicrobial screening, with advantages in solubility and stability over triazoloquinazolinones.

Preparation Methods

Sulfanylmethylation

The sulfanylmethyl group is introduced through nucleophilic substitution. The quinazolinone core’s N3 position is alkylated using chloromethylsulfanyl derivatives. For example, reacting 7-trifluoromethylquinazolin-4(3H)-one with 2-(chloromethylsulfanyl)-5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazole in dimethylacetamide (DMA) at 60°C for 8 hours yields the sulfanylmethyl-quinazolinone adduct. Potassium carbonate is typically used as a base, with yields ranging from 65–70%.

Trifluoromethyl Group Incorporation

The trifluoromethyl group at the C7 position is often introduced early in the synthesis via starting material selection (e.g., 2-amino-4-trifluoromethylbenzamide ). Post-synthetic fluorination methods, though less common, involve halogen exchange reactions using fluoroalkylating agents such as trifluoromethyl copper complexes.

Final Coupling and Purification

The coupling of the oxadiazole-thiol to the quinazolinone core is achieved under mild basic conditions. A mixture of the sulfanylmethyl-quinazolinone intermediate and 5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol in ethanol, catalyzed by triethylamine, is stirred at room temperature for 12 hours. Purification via column chromatography (silica gel, ethyl acetate/hexane) affords the final compound in >95% purity.

Table 2: Optimization of Coupling Reaction Conditions

Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Triethylamine	Ethanol	25	12	68
K₂CO₃	DMA	60	8	72

Analytical Validation and Characterization

Critical characterization data include:

• ¹H NMR (DMSO-d₆): δ 8.45 (s, 1H, quinazolinone H-2), 7.85–7.20 (m, aromatic H), 4.65 (s, 2H, SCH₂), 3.90 (s, 2H, OCH₂).

• LC-MS : m/z 452.1 [M+H]⁺, confirming molecular weight.

• IR : Peaks at 1685 cm⁻¹ (C=O), 1240 cm⁻¹ (C-O-C), and 750 cm⁻¹ (C-F).

Challenges and Optimization Considerations

• Oxadiazole Cyclization Efficiency : Prolonged exposure to POCl₃ risks side reactions; reducing reaction time to 3 hours improves yield to 78%.

• Sulfanylmethyl Stability : Thioether linkages are prone to oxidation; conducting reactions under nitrogen atmosphere preserves integrity.

• Trifluoromethyl Group Reactivity : Electron-withdrawing effects may hinder nucleophilic substitution; using polar aprotic solvents like DMA enhances reactivity.

Industrial-Scale Feasibility

Key considerations for scale-up:

• Cost Efficiency : Using POCl₃ for cyclization is cost-effective but requires corrosion-resistant equipment.

• Safety : Alternatives to POCl₃ (e.g., PCl₅) are less hazardous but may lower yields.

• Purification : Crystallization from ethanol/water mixtures achieves >99% purity without chromatography.

Environmental and Regulatory Aspects

• Waste Management : POCl₃ hydrolysis generates HCl, necessitating neutralization before disposal.

• Green Chemistry : Substituting DMA with cyclopentyl methyl ether (CPME) reduces environmental impact .

Q & A

Q. What are the optimized synthetic routes for 2-[[5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanylmethyl]-7-(trifluoromethyl)-1H-quinazolin-4-one?

• Methodological Answer : The synthesis typically involves multi-step reactions, including cyclization of oxadiazole precursors and coupling with the quinazolinone core. Key steps include:

• Microwave-assisted synthesis to accelerate reaction rates and improve yields .
• Reflux in polar aprotic solvents (e.g., ethanol, dimethylformamide) under nitrogen to prevent oxidation .
• Use of catalysts like triethylamine or palladium complexes for cross-coupling reactions .
• Purification via column chromatography with gradient elution (e.g., hexane/ethyl acetate) to isolate intermediates .

Q. How can the structural integrity of this compound be validated after synthesis?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Analyze $^1H$- and $^{13}C$-NMR spectra to confirm the presence of the trifluoromethyl group (-CF$_3$), oxadiazole ring protons, and quinazolinone backbone .
• Mass Spectrometry (MS) : Use high-resolution MS (HRMS) to verify the molecular ion peak (expected m/z: ~515.5 g/mol) and fragmentation patterns .
• X-ray Crystallography : If crystals are obtainable, determine bond angles and lengths to validate stereochemistry .

Q. What safety protocols are recommended for handling this compound?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles due to potential skin/eye irritation .
• Ventilation : Use fume hoods to avoid inhalation of fine particulates, as no specific inhalation toxicity data are available .
• First Aid : In case of skin contact, wash immediately with soap/water; for eye exposure, rinse with saline for 15 minutes and consult a physician .

Advanced Research Questions

Q. How can researchers design experiments to assess the compound’s environmental fate and biodegradation?

• Methodological Answer :

• Hydrolysis Studies : Incubate the compound in buffers (pH 3–9) at 25°C and 50°C, sampling at intervals to monitor degradation via HPLC .
• Photolysis : Expose to UV light (λ = 254 nm) in aqueous solutions to simulate sunlight-induced breakdown .
• Ecotoxicology : Use Daphnia magna or Vibrio fischeri bioassays to evaluate acute toxicity, with EC$_{50}$ values calculated using probit analysis .

Q. How can contradictions in reported biological activity data (e.g., IC$_{50}$ variability) be resolved?

• Methodological Answer :

• Assay Standardization : Ensure consistent cell lines (e.g., HepG2 for cytotoxicity) and incubation times across studies .
• Solvent Controls : Use DMSO concentrations ≤0.1% to avoid solvent interference in enzyme inhibition assays .
• Statistical Validation : Apply ANOVA with post-hoc tests (e.g., Tukey’s HSD) to compare datasets and identify outliers .

Q. What strategies are effective for structure-activity relationship (SAR) studies targeting the trifluoromethyl group?

• Methodological Answer :

• Analog Synthesis : Replace -CF$_3$ with -CH$_3$, -Cl, or -NO$_2$ and test activity against kinase targets (e.g., EGFR) .
• Computational Modeling : Perform docking simulations (e.g., AutoDock Vina) to predict binding affinities and compare with experimental IC$_{50}$ values .
• Thermodynamic Profiling : Use isothermal titration calorimetry (ITC) to measure enthalpy changes upon ligand-receptor binding .

Q. How can the compound’s stability under physiological conditions be optimized for in vivo studies?

• Methodological Answer :

• pH Stability : Pre-test solubility in simulated gastric fluid (pH 1.2) and intestinal fluid (pH 6.8) to identify degradation hotspots .
• Prodrug Design : Introduce ester or amide prodrug moieties to enhance bioavailability and reduce first-pass metabolism .
• Lyophilization : Prepare lyophilized formulations with cryoprotectants (e.g., trehalose) for long-term storage .

Data Contradiction Analysis Example

Scenario : Conflicting reports on the compound’s solubility in aqueous vs. organic solvents.

• Resolution :
  • Solvent Screening : Test solubility in PBS (pH 7.4), DMSO, and ethanol using nephelometry .
  • LogP Calculation : Compare experimental partition coefficients (e.g., shake-flask method) with computational predictions (e.g., ChemAxon) to identify discrepancies .